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Compound of Interest

Compound Name: BFC1103

Cat. No.: B4861946

Application Notes and Protocols for BFC1103
Introduction

This document provides detailed application notes and protocols for the handling, dissolution,
and storage of the research compound BFC1103. Adherence to these guidelines is critical to
ensure the stability, activity, and safety of the compound for research applications. The
following protocols have been compiled based on best practices for handling similar small
molecule inhibitors and are intended for use by researchers, scientists, and drug development
professionals.

Compound Information

Property Value
Molecular Formula C20H26N203S
Molar Mass 374.5 g/mol

Dissolving BFC1103

The solubility of BFC1103 in common laboratory solvents is a critical factor for the preparation
of stock solutions and experimental assays. The following table summarizes the recommended
solvents and provides a detailed protocol for dissolution.
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Recommended
Solvent . Notes
Concentration
Dimethyl sulfoxide (DMSO) is
the recommended solvent for
DMSO >10 mM ) ) )
creating high-concentration
stock solutions.
Use with caution; may require
heating or sonication for
Ethanol Limited Solubility complete dissolution. Not

recommended for high-

concentration stocks.

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution of BFC1103 in

DMSO.

Materials:

BFC1103 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated micropipettes and tips

Vortex mixer

Analytical balance
Procedure:

o Calculate the required mass of BFC1103:
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o For 1 mL of a 10 mM solution, 3.745 mg of BFC1103 is required (Molarity x Volume x
Molar Mass = 0.01 mol/L x 0.001 L x 374.5 g/mol = 0.003745 g).

Weigh the BFC1103 powder:

o Carefully weigh out 3.745 mg of BFC1103 on an analytical balance and transfer it to a
sterile microcentrifuge tube.

Add DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the BFC1103
powder.

Dissolve the compound:

o Cap the tube securely and vortex the solution until the BFC1103 is completely dissolved.
Gentle warming (to no more than 37°C) or sonication may be used to aid dissolution if
necessary.

Storage:

o Once fully dissolved, the stock solution should be aliquoted into smaller volumes to avoid
repeated freeze-thaw cycles and stored according to the recommendations in the "Storing
BFC1103" section.

Storing BFC1103

Proper storage of BFC1103, both in its solid form and in solution, is essential to maintain its
chemical integrity and biological activity.

Short-Term and Long-Term Storage Recommendations
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Storage . e .
Form Light Sensitivity Notes
Temperature

Store in a tightly
) ) sealed container in a
Solid Powder -20°C Protect from light _
desiccator to prevent

moisture absorption.

Aliquot into single-use
volumes to minimize
freeze-thaw cycles.
DMSO has a high
freezing point
(18.5°C), so solutions

will be frozen at these

DMSO Stock Solution -20°C or -80°C Protect from light

temperatures.

Experimental Workflow for Preparation and Storage of
BFC1103 Stock Solution
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» To cite this document: BenchChem. [Best practices for dissolving and storing BFC1103].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b4861946#best-practices-for-dissolving-and-storing-
bfc1103]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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